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Abstract

This application note details a stability-indicating capillary electrophoresis (CE) method for the
analysis of Metamizole Sodium and its principal degradation products. Metamizole Sodium, a
potent non-steroidal anti-inflammatory drug (NSAID), is known for its instability in aqueous
solutions, readily undergoing hydrolysis and oxidation. This method provides a rapid and
efficient means to separate Metamizole Sodium from its primary degradant, 4-
methylaminoantipyrine (4-MAA), and other potential impurities, making it suitable for stability
studies in pharmaceutical development and quality control. Detailed experimental protocols for
forced degradation studies and the CE analysis are provided, along with a summary of the
method's performance characteristics.

Introduction

Metamizole Sodium (also known as Dipyrone) is a widely used analgesic and antipyretic.
However, its susceptibility to degradation poses a significant challenge in the development of
stable pharmaceutical formulations. The primary degradation pathway involves the hydrolysis
of the N-sulfonylmethyl group to yield the pharmacologically active metabolite, 4-
methylaminoantipyrine (4-MAA).[1][2][3][4] Further degradation can lead to the formation of
other related substances. Therefore, a robust stability-indicating analytical method is crucial to
ensure the quality, safety, and efficacy of Metamizole Sodium drug products.

Capillary electrophoresis (CE) offers several advantages for pharmaceutical analysis, including
high separation efficiency, short analysis times, and low consumption of reagents and samples.
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This application note describes a simple and reliable CE method for the quantitative analysis of

Metamizole Sodium in the presence of its degradation products, enabling the assessment of its

stability under various stress conditions as mandated by ICH guidelines.

Data Presentation

The following tables summarize the key parameters of the capillary electrophoresis method and

provide a template for presenting quantitative data from forced degradation studies.

Table 1: Capillary Electrophoresis Method Parameters

Parameter Value

Capillary Electrophoresis System with UV
Instrument

Detector
Capillary Fused Silica, Uncoated

Capillary Dimensions

Effective length and internal diameter as per

instrument

Background Electrolyte (BGE)

5 mmol/L Disodium Hydrogen Phosphate + 5
mmol/L Borax in 10% Methanol (v/v), pH 9.12[1]

Separation Voltage

20 KV[1]

Detection Wavelength

To be determined based on UV spectra of

Metamizole and degradants

Injection Mode

Hydrodynamic (pressure and time to be

optimized)

Capillary Temperature

Ambient or controlled (e.g., 25°C)

Diluent

Methanol (to inhibit degradation)[1][5]

Table 2: System Suitability Parameters
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Parameter Acceptance Criteria
Tailing Factor (As) for Metamizole Peak <20
Theoretical Plates (N) for Metamizole Peak > 50,000
Resolution (Rs) between Metamizole and 4- 0
= 2.
MAA
Relative Standard Deviation (RSD) of Peak Area
<2.0%

(n=6)

Table 3: Results of Forced Degradation Studies (Template)

Metamizole Total
Stress Treatment . 4-MAA (% . Mass
o _ Sodium (% Impurities
Condition Time Area) Balance (%)
Assay) (% Area)

Acid

Hydrolysis
(e.g.,0.1 M
HCI, 60°C)

Base

Hydrolysis
(e.9.,0.1M
NaOH, RT)

Oxidative
Degradation
(e.g., 3%
H202, RT)

Thermal
Degradation
(e.g., 80°C)

Photodegrad
ation (ICH

Q1B)
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Note: The data in Table 3 is to be generated by the user by following the experimental protocols
outlined in this application note. Extensive literature searches did not yield a comprehensive,
publicly available dataset for the forced degradation of Metamizole Sodium specifically
analyzed by a stability-indicating capillary electrophoresis method.

Experimental Protocols

Preparation of Solutions
1.1. Background Electrolyte (BGE) Preparation (pH 9.12):

Dissolve an appropriate amount of disodium hydrogen phosphate (NazHPOa4) and borax
(Na2B40O7-10H20) in water to achieve a final concentration of 5 mmol/L for each.

Add methanol to a final concentration of 10% (v/v).

Adjust the pH to 9.12 with 1 M NaOH or 1 M H3POa if necessary.

Filter the buffer through a 0.45 um membrane filter before use.
1.2. Standard Stock Solution of Metamizole Sodium (e.g., 1000 pg/mL):

o Accurately weigh about 100 mg of Metamizole Sodium reference standard and transfer it to
a 100 mL volumetric flask.

e Dissolve and dilute to volume with methanol. This stock solution should be prepared fresh.
1.3. Standard Solution of 4-Methylaminoantipyrine (4-MAA) (e.g., 100 pg/mL):

o Accurately weigh about 10 mg of 4-MAA reference standard and transfer it to a 100 mL
volumetric flask.

e Dissolve and dilute to volume with methanol.
1.4. System Suitability Solution:

e Prepare a solution containing Metamizole Sodium (e.g., 50 pug/mL) and 4-MAA (e.g., 10
pg/mL) in methanol.
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1.5. Sample Preparation:

For drug substance: Prepare a solution of Metamizole Sodium in methanol at a suitable
concentration (e.g., 50 pg/mL).

For drug product (e.g., tablets): Weigh and finely powder a representative number of tablets.
Accurately weigh a portion of the powder equivalent to a known amount of Metamizole
Sodium, and extract it with methanol. Sonicate for 15 minutes and dilute to the final
concentration with methanol. Filter the solution through a 0.45 um syringe filter before
injection.

Capillary Electrophoresis Method

Capillary Conditioning: At the beginning of each day, rinse the capillary with 1 M NaOH for 10
min, followed by water for 10 min, and finally with the BGE for 15 min.

Pre-injection Rinsing: Before each injection, rinse the capillary with the BGE for 2 minutes.
Injection: Inject the sample or standard solution using the hydrodynamic mode.
Separation: Apply a voltage of 20 kV.

Detection: Monitor the separation at the predetermined UV wavelength.

Post-run Rinsing: After each run, rinse the capillary with the BGE for 2 minutes.

Forced Degradation Studies

Prepare a stock solution of Metamizole Sodium in methanol at a concentration of
approximately 1 mg/mL.

Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCI. Keep the solution at
60°C for a specified duration. After cooling, neutralize the solution with 0.1 M NaOH and
dilute with methanol to the final concentration.

Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep the solution
at room temperature for a specified duration. Neutralize the solution with 0.1 M HCI and
dilute with methanol to the final concentration.
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o Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide
(H202). Keep the solution at room temperature for a specified duration. Dilute with methanol
to the final concentration.

o Thermal Degradation: Transfer the solid drug substance to a hot air oven maintained at 80°C
for a specified duration. After cooling, weigh an appropriate amount and dissolve in methanol
to the final concentration.

o Photodegradation: Expose the drug substance in a solid state and in solution (in methanol)
to UV and visible light according to ICH Q1B guidelines. Prepare a sample solution in
methanol at the final concentration.

» Control Sample: Prepare a control sample by diluting the stock solution with methanol to the
final concentration without subjecting it to any stress.

Analyze all stressed samples and the control sample using the developed CE method.

Mandatory Visualizations
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Caption: Experimental workflow for the stability analysis of Metamizole Sodium.
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Caption: Degradation pathway of Metamizole Sodium.

Conclusion

The described capillary electrophoresis method is a simple, rapid, and effective tool for the
stability analysis of Metamizole Sodium. The method is capable of separating the parent drug
from its primary degradation product, 4-methylaminoantipyrine, and is therefore suitable for use
as a stability-indicating assay. The provided protocols for forced degradation studies will enable
researchers and drug development professionals to assess the intrinsic stability of Metamizole
Sodium and to develop stable pharmaceutical formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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